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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587

Essential protocols for the safe handling, use, and disposal of Trichloroethylene (TCE) in
laboratory settings, ensuring the well-being of researchers and the integrity of their work.

Trichloroethylene is a volatile, colorless liquid organohalide with a sweet odor, widely utilized
as a solvent in industrial and laboratory environments. However, its utility is matched by its
significant health risks. TCE is a known carcinogen and can cause a range of adverse health
effects, including damage to the central nervous system, liver, and kidneys, through inhalation,
skin contact, or ingestion.[1] For researchers, scientists, and drug development professionals,
adherence to strict safety protocols and the use of appropriate Personal Protective Equipment
(PPE) are paramount to mitigate these risks.

This guide provides essential, immediate safety and logistical information for handling
Trichloroethylene, with a focus on procedural, step-by-step guidance.

I. Respiratory Protection

The primary route of exposure to Trichloroethylene is inhalation.[2] Engineering controls, such
as fume hoods and local exhaust ventilation, are the first line of defense. When these controls
are not sufficient to maintain exposure below established limits, respiratory protection is
mandatory.
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The Occupational Safety and Health Administration (OSHA) has set a Permissible Exposure
Limit (PEL) for TCE, while the National Institute for Occupational Safety and Health (NIOSH)
provides a Recommended Exposure Limit (REL).[3][4] NIOSH recommends that exposure to
occupational carcinogens like TCE be limited to the lowest feasible concentration.[4][5]

Exposure Limit Agency Value Notes
Permissible Exposure OSHA 100 ppm (8-hour Legally enforceable
Limit (PEL) TWA) limit.[3][4]
- _ Not to be exceeded at
Ceiling Concentration OSHA 200 ppm )
any time.[3]
Maximum peak for 5
Peak Concentration OSHA 300 ppm minutes in any 2-hour
period.[3][4]
Recommended limit
Recommended 25 ppm (10-hour )
o NIOSH for occupational
Exposure Limit (REL) TWA)
exposure.
Immediately Poses an immediate
Dangerous to Life or NIOSH 1,000 ppm threat to life or health.
Health (IDLH) [6]

Respirator Selection:

e Below 10 ppm: For exposures over the ACGIH Threshold Limit Value (TLV) of 10 ppm, a
NIOSH-approved supplied-air respirator with a full facepiece operated in a pressure-demand
or other positive-pressure mode is recommended.[5]

e Above 1,000 ppm (IDLH): In situations where the concentration may exceed 1,000 ppm, a
NIOSH-approved self-contained breathing apparatus (SCBA) with a full facepiece operated
in a pressure-demand or other positive-pressure mode is required.[5]

Il. Hand and Skin Protection

Direct skin contact with TCE can cause irritation, dermatitis, and absorption of the chemical into
the body.[2] Therefore, selecting the appropriate gloves and protective clothing is critical. The
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effectiveness of these barriers is measured by their breakthrough time (BTT) and permeation
rate.

Experimental Protocol for Permeation Resistance (ASTM F739):

The data presented in the following tables are primarily derived from tests conducted according
to the ASTM F739 standard. This method measures the resistance of protective clothing
materials to permeation by liquids or gases under continuous contact. In this test, a sample of
the material is placed in a test cell, dividing it into two chambers. The challenge chemical (TCE)
is introduced into one chamber, while a collection medium (gas or liquid) in the other chamber
is analyzed over time to detect the chemical's permeation. The "normalized breakthrough time"
is the time it takes for the permeation rate to reach 0.1 pg/cm2/min.[7][8]

Glove Selection:

The choice of glove material is crucial, as TCE can quickly penetrate many common laboratory
gloves. Materials such as Viton® and Silver Shield®/4H® are highly recommended. Below is a
summary of breakthrough times for various glove materials when exposed to
Trichloroethylene.

Glove Material Breakthrough Time (minutes)  Rating/Recommendation
Viton® >480 Excellent[9][10]

Silver Shield®/4H® >480 Excellent[11][12]

Nitrile 12 Poor[9]

Neoprene Not Recommended Poor[9]

Natural Rubber (Latex) Not Recommended Poor[9]

Butyl Rubber 13 Poor[9]

Polyvinyl Chloride (PVC) Not Recommended Poor[9]

Protective Clothing:
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For activities with a high potential for splashing or extensive skin contact, chemical-resistant
clothing is essential. The selection should be based on the material's resistance to TCE.

Protective Clothing Material Breakthrough Time (minutes) Recommendation

Recommended for high-risk

DuPont™ Tychem® TK >480 o
applications.[11][12]
Recommended for demanding
Kappler® Zytron® 500 >480
HazMat response.[6][7][13]
Recommended for chemical
Kappler® Zytron® 300 >480 )
splash potential.[6][13]
Provides a limited barrier;
DuPont™ Tychem® F 264 suitability depends on risk

assessment.[2]

lll. Eye and Face Protection

TCE vapors can cause eye irritation, and direct contact with the liquid can result in more severe
injury.[2]

o Chemical safety goggles that provide indirect venting should be worn whenever handling
TCE.

o Aface shield should be worn in addition to goggles when there is a risk of splashing.

IV. Operational and Disposal Plan

A systematic approach to handling and disposing of Trichloroethylene is crucial for laboratory
safety.

1. Preparation and Handling:
» Always work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure that an eyewash station and safety shower are readily accessible.[12]
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Before starting work, inspect all PPE for damage or defects.
Avoid all personal contact, including inhalation of vapors.[14]
. Spill Response:
In the event of a spill, evacuate the immediate area and alert laboratory personnel.

For small spills, use an absorbent material (e.g., sand, universal binding agents) to contain
the liquid.[15]

Place the absorbed material in a sealed, labeled container for hazardous waste disposal.
Ventilate the affected area.[15]

For large spills, contact your institution's environmental health and safety department
immediately.

. First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.[16]

Skin Contact: Remove contaminated clothing immediately and wash the affected area with
soap and water. Seek medical attention if irritation persists.[16]

Inhalation: Move the affected person to fresh air. If breathing has stopped, provide atrtificial
respiration. Seek immediate medical attention.[16]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[15]
. Disposal:

All Trichloroethylene waste, including contaminated materials and PPE, must be treated as
hazardous waste.

Dispose of waste in appropriately labeled, sealed containers.
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» Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Safe Handling and Disposal Workflow for Trichloroethylene
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Caption: Workflow for the safe handling and disposal of Trichloroethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b050587#personal-protective-equipment-
for-handling-trichloroethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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